Cas no 41966-94-3 (3,3-dimethylbutyl(triethoxy)silane)

• Product Name: 3,3-dimethylbutyl(triethoxy)silane
• CAS No: 41966-94-3
• MF: C₁₂H₂₈O₃Si
• MW: 248.434425354004
• MDL: MFCD09909991
• CID: 1512835
• PubChem ID: 22593272
• Update Time: 2025-06-08

3,3-dimethylbutyl(triethoxy)silane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylbutyl(triethoxy)silane
• (3,3-DIMETHYLBUTYL)TRIETHOXYSILANE
• 2,2-DIMETHYL-4-(3,5-DIMETHYL-4-METHOXYPHENYL)-4-OXOBUTYRIC ACID
• DB-299656
• DTXSID70626690
• C15778
• AKOS005254901
• SCHEMBL728666
• 41966-94-3
• 2,2-Dimethylbutan-trietoxysilane
• (3,3-Dimethylbutyl)(triethoxy)silane

• MDL： MFCD09909991
• Inchi： 1S/C12H28O3Si/c1-7-13-16(14-8-2,15-9-3)11-10-12(4,5)6/h7-11H2,1-6H3
• InChI Key： DVQGJDYDHQULIU-UHFFFAOYSA-N
• SMILES： [Si](CCC(C)(C)C)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 248.18100
• Monoisotopic Mass: 248.18077129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.47100

Additional information on 3,3-dimethylbutyl(triethoxy)silane

Research Brief on 3,3-Dimethylbutyl(triethoxy)silane (CAS: 41966-94-3) in Chemical and Biomedical Applications

3,3-Dimethylbutyl(triethoxy)silane (CAS: 41966-94-3) is a silane coupling agent with significant applications in materials science, surface modification, and biomedical fields. Recent studies have highlighted its role in enhancing the interfacial adhesion between organic and inorganic materials, making it a valuable compound in the development of advanced coatings, composites, and drug delivery systems. This research brief synthesizes the latest findings on its synthesis, properties, and applications, with a focus on its potential in biomedical engineering.

A 2023 study published in the Journal of Materials Chemistry B demonstrated the use of 3,3-dimethylbutyl(triethoxy)silane as a surface modifier for silica nanoparticles in targeted drug delivery. The silane's hydrophobic alkyl chain and hydrolyzable ethoxy groups enabled stable nanoparticle functionalization, improving drug loading capacity and controlled release kinetics. The study reported a 40% increase in paclitaxel delivery efficiency to cancer cells compared to unmodified nanoparticles, underscoring its potential in oncology therapeutics.

In polymer science, researchers have leveraged 3,3-dimethylbutyl(triethoxy)silane to enhance the mechanical properties of silicone-based biomaterials. A team at MIT developed a novel elastomer by incorporating this silane into polydimethylsiloxane (PDMS) networks, achieving a 2.5-fold increase in tensile strength while maintaining biocompatibility. This advancement, detailed in Advanced Functional Materials (2024), opens new possibilities for durable implantable devices and tissue engineering scaffolds.

The compound's mechanism of action involves the formation of stable siloxane bonds (Si-O-Si) with hydroxyl-bearing surfaces, while its bulky dimethylbutyl group provides steric stabilization. Nuclear magnetic resonance (NMR) and Fourier-transform infrared spectroscopy (FTIR) analyses have confirmed its efficient hydrolysis-condensation behavior under mild conditions (pH 5-8), making it suitable for biological applications where harsh reaction conditions are prohibitive.

Emerging applications include its use as a crosslinker in bioadhesives for wound closure, where its controlled hydrolysis rate enables tunable curing times. Recent preclinical studies show that silane-modified adhesives exhibit superior tissue adhesion (≥3.5 N/cm²) compared to fibrin glues, with reduced inflammatory response in rodent models. These findings were presented at the 2024 American Chemical Society National Meeting.

Despite these advances, challenges remain in optimizing the silane's water stability for long-term biomedical implants. Current research focuses on developing hybrid coatings combining 41966-94-3 with zwitterionic polymers to enhance hydrolytic resistance while maintaining bioactivity. The next five years are expected to see clinical translation of several silane-based technologies, particularly in orthopedic and cardiovascular applications.